Cas no 1172798-36-5 (5-(Methoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic Acid)

• Product Name: 5-(Methoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic Acid
• CAS No: 1172798-36-5
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• MDL: MFCD09473451
• CID: 2107452
• PubChem ID: 25247563
• Update Time: 2025-04-21

5-(Methoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(methoxycarbonyl)-1-methylpyrazole-4-carboxylic acid
• DA-15065
• AKOS005167631
• 5-methoxycarbonyl-1-methylpyrazole-4-carboxylic acid
• 1172798-36-5
• 823-715-7
• 5-Methoxycarbonyl-1-methyl-pyrazole-4-carboxylic acid
• STK351799
• MFCD09473451
• XWB79836
• EN300-231407
• CS-0241106
• 5-(methoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylicacid
• 5-(methoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-(Methoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic Acid

• MDL： MFCD09473451
• Inchi： 1S/C7H8N2O4/c1-9-5(7(12)13-2)4(3-8-9)6(10)11/h3H,1-2H3,(H,10,11)
• InChI Key： VHDXJWTUORNBEB-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(=O)O)C=NN1C)=O

Computed Properties

• Exact Mass: 184.04840674Da
• Monoisotopic Mass: 184.04840674Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 374.0±27.0 °C at 760 mmHg
• Flash Point: 180.0±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(Methoxycarbonyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)